Cas no 115720-23-5 (Cyclohexanecarboxylicacid, 2-cyano-)

• Product Name: Cyclohexanecarboxylicacid, 2-cyano-
• CAS No: 115720-23-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 132548
• PubChem ID: 13277737
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-cyano- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-cyano-
• 2-cyanocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-cyano- (9CI)
• SCHEMBL6997492
• DTXSID50534123
• AKOS006284045
• 115720-23-5
• DTXSID20901762
• NoName_904

• Inchi： 1S/C8H11NO2/c9-5-6-3-1-2-4-7(6)8(10)11/h6-7H,1-4H2,(H,10,11)
• InChI Key： RTGNUEPVEHANTN-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C#N)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09